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Compound of Interest

Compound Name: 3,5-Difluorophenylboronic acid

Cat. No.: B125883 Get Quote

Essential Safety and Handling Guide for 3,5-
Difluorophenylboronic Acid
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents. This guide provides

immediate, essential safety protocols and logistical information for the handling and disposal of

3,5-Difluorophenylboronic acid, a common fluorinated arylboronic acid compound used in

synthesis.[1] Adherence to these procedures is critical for minimizing risk and ensuring a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Difluorophenylboronic acid is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may lead to respiratory irritation.[2][3] Appropriate personal

protective equipment is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b125883?utm_src=pdf-interest
https://www.benchchem.com/product/b125883?utm_src=pdf-body
https://www.medchemexpress.com/3-5-difluorophenylboronic-acid.html
https://www.benchchem.com/product/b125883?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC365820050&productDescription=3+5-DIFLUORO-2-METHOXYP+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17425&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.

Conforms to OSHA's 29 CFR

1910.133 or European

Standard EN166.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

Follow EU Directive

89/686/EEC or EN 374 for

gloves.[4]

Respiratory Protection

A NIOSH/MSHA-approved

respirator or a European

Standard EN 149 dust mask

(type N95) is necessary if

ventilation is inadequate or

dust is generated.

Adhere to OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[5]

Note: Always inspect gloves before use and wash hands thoroughly after handling the

substance.[4]

Safe Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the integrity of 3,5-
Difluorophenylboronic acid and preventing accidents.

Operational Plan for Handling:

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation exposure.[2][4]

Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[4]

Tools: Use non-sparking tools to prevent ignition from electrostatic discharge.[4]

Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash your face, hands,

and any exposed skin thoroughly after handling.[2][3]
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Avoid Contact: Prevent contact with skin and eyes.[2][4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep the container away from incompatible materials such as strong oxidizing agents and

strong acids.[2]

Emergency and First-Aid Procedures
In case of accidental exposure, immediate and appropriate first-aid is critical.

Table 2: First-Aid Measures

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[2][3][5]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes. Get medical attention if skin irritation

occurs.[2][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[3][5]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Get immediate medical

attention.[5]
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Spill and Disposal Plan
A clear plan for spills and waste disposal is essential for laboratory safety and environmental

protection.

Spill Response:

Small Spills: For small spills contained within a fume hood, ensure proper PPE is worn. Use

a chemical absorbent pad or an inert material like sand or vermiculite to contain the spill.

Carefully sweep or vacuum the material and place it into a sealed, labeled container for

hazardous waste disposal.

Large Spills: In the event of a large spill or a spill outside of a fume hood, evacuate the

immediate area and alert laboratory personnel. Contact your institution's Environmental

Health and Safety (EHS) office immediately.

Disposal Protocol:

Disposal of 3,5-Difluorophenylboronic acid and its containers must be in accordance with

local, state, and federal regulations.[6] This chemical waste is classified as hazardous.[7]

Waste Chemical: Collect waste material in a suitable, sealed, and properly labeled

hazardous waste container.

Contaminated Materials: Dispose of contaminated gloves, absorbent materials, and other

items as hazardous waste.

Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., acetone or

ethanol). Collect all rinsate as liquid hazardous waste. After drying, deface the label on the

container before disposing of it in the regular laboratory glassware or plastic recycling, as per

your institution's guidelines.[6]

Workflow for Safe Handling and Disposal
The following diagram outlines the standard workflow for handling and disposing of 3,5-
Difluorophenylboronic acid in a laboratory setting.
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Caption: Workflow for handling 3,5-Difluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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